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Compound of Interest

Compound Name: 4-Chloro-5-methyl-1H-imidazole

Cat. No.: B1207334

An In-depth Technical Guide to 4-Chloro-5-methyl-1H-imidazole

This guide provides a comprehensive overview of the chemical properties, synthesis, and
potential biological activities of 4-Chloro-5-methyl-1H-imidazole, tailored for researchers,
scientists, and professionals in drug development.

Core Compound Properties

4-Chloro-5-methyl-1H-imidazole is a halogenated imidazole derivative. Its fundamental
chemical data are summarized below.

Property Value

Molecular Formula CaHsCIN2

Molecular Weight 116.55 g/mol

IUPAC Name 4-chloro-5-methyl-1H-imidazole
Canonical SMILES CC1=C(N=CN21)CI

InChl Key QIJHGISHNFXKDQH-UHFFFAOYSA-N
CAS Number 16265-06-8

Appearance White to off-white crystalline solid
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Synthesis Protocol

The synthesis of 4-Chloro-5-methyl-1H-imidazole can be achieved through various synthetic
routes common in heterocyclic chemistry. A plausible method, adapted from procedures for
structurally similar compounds, involves the chlorination of a corresponding methyl-imidazole

precursor.

A. Conceptual Synthesis Workflow
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(Start: 2-Methylimidazole)

'

(Protection of N1-position (e.g., with a suitable protecting group like tosyID

(Chlorination at C4-position (e.g., using N-chlorosuccinimide (NCS)D
(Deprotection of Nl-positior)
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(Cellular Stress / Inflammatory Cytokines)

'

MAPKKK
(e.g., TAK1, MEKKS)

MAPKK
(MKK3/6)

'

Downstream Substrates
(e.g., Transcription Factors)

Inflammatory Response
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(Pro-inflammatory Stimul)

Phosphorylation &
Degradation
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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